Isobutyl angelate
Isobutyl angelate
Isobutyl angelate, also known as fema 2180, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Isobutyl angelate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Isobutyl angelate has been primarily detected in urine. Within the cell, isobutyl angelate is primarily located in the cytoplasm. Isobutyl angelate is a sweet, caraway, and celery tasting compound that can be found in roman camomile. This makes isobutyl angelate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
7779-81-9
VCID:
VC21173185
InChI:
InChI=1S/C9H16O2/c1-5-8(4)9(10)11-6-7(2)3/h5,7H,6H2,1-4H3/b8-5-
SMILES:
CC=C(C)C(=O)OCC(C)C
Molecular Formula:
C9H16O2
Molecular Weight:
156.22 g/mol
Isobutyl angelate
CAS No.: 7779-81-9
Cat. No.: VC21173185
Molecular Formula: C9H16O2
Molecular Weight: 156.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isobutyl angelate, also known as fema 2180, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Isobutyl angelate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Isobutyl angelate has been primarily detected in urine. Within the cell, isobutyl angelate is primarily located in the cytoplasm. Isobutyl angelate is a sweet, caraway, and celery tasting compound that can be found in roman camomile. This makes isobutyl angelate a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 7779-81-9 |
| Molecular Formula | C9H16O2 |
| Molecular Weight | 156.22 g/mol |
| IUPAC Name | 2-methylpropyl (Z)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C9H16O2/c1-5-8(4)9(10)11-6-7(2)3/h5,7H,6H2,1-4H3/b8-5- |
| Standard InChI Key | XDEGQMQKHFPBEW-YVMONPNESA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)OCC(C)C |
| SMILES | CC=C(C)C(=O)OCC(C)C |
| Canonical SMILES | CC=C(C)C(=O)OCC(C)C |
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